Cas no 919116-35-1 (2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine)

2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine structure
919116-35-1 structure
Product Name:2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine
CAS No:919116-35-1
MF:C6H4ClF3N2S
MW:228.622569084167
MDL:MFCD27932848
CID:765768
PubChem ID:58464574
Update Time:2025-04-19

2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-chloro-4-(methylthio)-5-(trifluoromethyl)-
    • 2-chloro-4-methylsulfanyl-5-(trifluoromethyl)pyrimidine
    • 2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine
    • EN300-25400287
    • 919116-35-1
    • SY323374
    • F89460
    • MFCD27932848
    • 2-Chloro-4-(methylthio)-5-(trifluoromethyl)pyrimidine
    • DTXSID30729297
    • 2-Chloro-4-methylsulfanyl-5-trifluoromethylpyrimidine
    • BLIPNZWEKHPXMU-UHFFFAOYSA-N
    • PS-18951
    • Z1862020283
    • SCHEMBL2521964
    • DB-089845
    • MDL: MFCD27932848
    • Inchi: 1S/C6H4ClF3N2S/c1-13-4-3(6(8,9)10)2-11-5(7)12-4/h2H,1H3
    • InChI Key: BLIPNZWEKHPXMU-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(F)(F)F)C(=N1)SC

Computed Properties

  • Exact Mass: 227.9735815g/mol
  • Monoisotopic Mass: 227.9735815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.1Ų

2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Pricemore >>

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2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -25 °C; 1 h, -25 °C; overnight, rt
Reference
Preparation of 2,4-diaminopyrimidines as aurora-b kinase inhibitors for the treatment of abnormal cell proliferation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -25 °C; 1 h, -25 °C; 15 h, -25 °C
Reference
Preparation of heteroarylaminopyrazole compounds as LRRK2 inhibitors and therapeutic uses thereof
, World Intellectual Property Organization, , ,

2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Raw materials

2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Preparation Products

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